4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-(pyridin-3-ylmethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• InChI: InChI=1S/C19H14ClN3O3S2/c20-14-5-7-15(8-6-14)28(24,25)19-18(22-12-13-3-1-9-21-11-13)26-17(23-19)16-4-2-10-27-16/h1-11,22H,12H2
• InChI Key: MGEHWXQHPWVXNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC2=C(N=C(O2)C3=CC=CS3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClN3O3S2
• Molecular Weight: 431.9 g/mol

Description

4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C19H14ClN3O3S2 and its molecular weight is 431.91. The purity is usually 95%.
BenchChem offers high-quality 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel Compounds Synthesis : The compound is involved in the synthesis of novel chemical entities, such as the creation of new 1,2,4-triazoles with potential antimicrobial activities. These syntheses often involve reactions with various amines and other reagents under specific conditions to yield compounds with potential biological and chemical utility (Bayrak et al., 2009).

• Chemical Analysis and Environmental Applications : Techniques for the analysis of aliphatic amines in wastewater and surface water using derivatization methods involving compounds similar to 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine have been developed. These methods are crucial for monitoring environmental pollutants and understanding their impact on aquatic ecosystems (Sacher et al., 1997).

Potential Applications in Drug Discovery

• Antimicrobial and Anticancer Properties : Research has shown that derivatives of similar compounds exhibit antimicrobial and anticancer activities. This highlights the potential of such compounds in the development of new therapeutic agents targeting various diseases (Bektaş et al., 2007); (Abdo et al., 2015).

• Chemical Interactions and Molecular Structure Analysis : Studies on non-covalent interactions within molecular structures containing similar compounds provide insights into their chemical behavior and potential applications in materials science and drug design. This research contributes to the understanding of how these compounds interact at the molecular level, which is crucial for designing molecules with desired properties (Zhang et al., 2018).